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Compound of Interest

Compound Name: Thorium sulfate

Cat. No.: B1617388 Get Quote

Thorium sulfate is an inorganic compound that exists in both anhydrous and various hydrated

forms. This document provides a concise summary of its key chemical and physical properties,

focusing on its chemical formula and molecular weight.

Chemical Identity and Molecular Weight
The fundamental properties of thorium sulfate, including its chemical formula and molecular

weight, are crucial for its application in research and development. Thorium in this compound

typically exhibits a +4 oxidation state.[1] The anhydrous form has the chemical formula

Th(SO₄)₂.[2]

Thorium sulfate is known to form several crystalline hydrates, with the nonahydrate,

Th(SO₄)₂·9H₂O, being a common form.[1][3] Other hydrated forms, such as the octahydrate,

have also been identified.[4] The molecular weight varies significantly between the anhydrous

and hydrated forms due to the presence of water of crystallization.

The table below summarizes the chemical formula and molecular weight for the anhydrous and

common hydrated forms of thorium sulfate.
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Compound Name Chemical Formula Molecular Weight ( g/mol )

Anhydrous Thorium Sulfate Th(SO₄)₂ 424.17[1][4][5]

Thorium Sulfate Nonahydrate Th(SO₄)₂·9H₂O 586.303[1][3]

Thorium Sulfate Octahydrate Th(SO₄)₂·8H₂O 568.3 (calculated)

Note: The molecular weight for Thorium Sulfate Octahydrate has been calculated based on

the atomic weights of its constituent elements, as some sources incorrectly list the molecular

weight of the anhydrous form for the octahydrate.[4]

Logical Relationship of Thorium Sulfate Forms
The relationship between the different forms of thorium sulfate can be visualized as a

progression of hydration states.
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Hydration states of thorium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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